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Compound of Interest

Compound Name: Triethylaluminum

Cat. No.: B1256330 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the pyrophoric nature of triethylaluminum
(TEAL), a highly reactive organoaluminum compound. Understanding its properties is critical

for its safe handling and effective use in research and industrial applications, including as a co-

catalyst in olefin polymerization and as a reagent in organic synthesis.[1][2][3]

Chemical and Physical Properties
Triethylaluminum exists as a dimer, Al₂Et₆, in its common state, though it can crack into its

monomeric form, AlEt₃, at higher temperatures.[4] It is a colorless, volatile liquid that is soluble

in aromatic and saturated aliphatic and cycloaliphatic hydrocarbons.[1][4]

Table 1: Physical and Chemical Properties of Triethylaluminum
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Property Value References

Chemical Formula C₁₂H₃₀Al₂ (dimer) [4]

Molar Mass 228.335 g·mol⁻¹ [4]

Appearance Colorless liquid [1][4]

Density 0.8324 g/mL at 25 °C [4]

Melting Point -46 °C (-51 °F; 227 K) [4]

Boiling Point
128 to 130 °C (262 to 266 °F;

401 to 403 K) at 50 mmHg
[4]

Flash Point -18 °C (0 °F; 255 K) [4]

Auto-ignition Spontaneously ignites in air [2][3][5]

Pyrophoric Nature and Reactivity
The pyrophoric nature of TEAL stems from its highly polarized aluminum-carbon bonds, which

lead to a strong affinity for oxygen and protic sources.

2.1. Reaction with Air

Triethylaluminum ignites spontaneously upon contact with air.[1][2][4] This violent oxidation

reaction is highly exothermic. The primary products of complete combustion are aluminum

oxide (Al₂O₃), carbon dioxide (CO₂), and water (H₂O).[1] The dense smoke produced during

combustion consists mainly of aluminum oxide.[5][6]

2.2. Reaction with Water

TEAL reacts violently and explosively with water, producing flammable ethane gas and

aluminum hydroxide.[1][2][4] This reaction is extremely hazardous and necessitates the strict

exclusion of moisture during handling and storage.

Table 2: Thermochemical Data of Triethylaluminum
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Property Value References

Enthalpy of Combustion

(ΔH°c)

-5105.70 ± 2.90 kJ/mol (-22.36

kJ/g)
[4]

Heat of Hydrolysis (25 °C) 4619 J/g (1104 cal/g) [1]

Heat of Formation (ΔH°f, 25

°C)
-218 kJ/mol (-52 kcal/mol) [1]

Signaling Pathways and Reaction Mechanisms
The following diagrams illustrate the key reaction pathways of triethylaluminum that contribute

to its pyrophoric nature.

Caption: Reaction pathways of triethylaluminum with air and water.

Experimental Protocols for Handling Pyrophoric
Materials
Safe handling of triethylaluminum requires meticulous planning and execution. The following

protocols are generalized from established safety procedures for pyrophoric liquids.[7][8][9][10]

[11]

4.1. General Precautions

Work Area: All manipulations must be performed in a certified chemical fume hood or a glove

box under an inert atmosphere (e.g., nitrogen or argon).[1][7] The work area should be free

of flammable materials and ignition sources.[9][12]

Personal Protective Equipment (PPE): Wear a fire-resistant lab coat, chemical splash

goggles, a face shield, and appropriate gloves (e.g., nitrile gloves under neoprene gloves).

[10]

Buddy System: Never work alone when handling pyrophoric materials.[8][9]

Emergency Preparedness: Ensure access to a Class D fire extinguisher (for combustible

metals), dry sand, or soda ash.[2][12] Do not use water, foam, or halogenated extinguishing
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agents.[2][12] An eyewash and safety shower must be readily accessible.

4.2. Transferring Triethylaluminum Using a Syringe

This procedure outlines the safe transfer of small quantities of TEAL. For larger volumes, a

double-tipped needle (cannula) technique is recommended.[11]

Preparation:

Ensure all glassware is oven-dried and cooled under an inert atmosphere.

Purge the syringe with dry inert gas.

The TEAL container should be securely clamped.

Procedure:

Puncture the septum of the TEAL container with an inert gas inlet needle to maintain a

positive pressure.

Insert the transfer syringe needle through the septum into the liquid.

Slowly draw the desired volume of TEAL into the syringe. It is advisable not to fill the

syringe to more than 60-70% of its capacity.[11]

Withdraw the syringe and quickly insert it into the receiving flask, which is also under an

inert atmosphere.

Dispense the TEAL into the receiving flask.

Quenching and Cleaning:

Rinse the syringe and needle with a dry, inert solvent (e.g., hexane).

The solvent rinse should be quenched by slowly adding it to a flask containing a less

reactive alcohol like isopropanol, followed by a more reactive one like methanol, and

finally, water.[11]
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Caption: Generalized workflow for handling triethylaluminum.
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Conclusion
Triethylaluminum is an invaluable reagent in various chemical fields, but its extreme

pyrophoricity demands rigorous adherence to safety protocols. A thorough understanding of its

reactivity with air and water, coupled with meticulous experimental technique, is paramount for

its safe and successful application in a laboratory or industrial setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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